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Compound of Interest

Compound Name: (-)-alpha-Tocopherol
CAS No.: 1411583-24-8
Cat. No.: B1146286
Get Quote
. J

(-)-alpha-Tocopherol is a viscous, oily organic compound. While it has low acute toxicity, its
physical and chemical properties necessitate specific disposal procedures. The primary
concerns are its immiscibility with water, potential for bioaccumulation, and incompatibility with
certain chemical classes.[1][2]

Key Disposal Directives:

+ Do Not Drain Dispose: As an oil, (-)-alpha-Tocopherol is insoluble in water and can clog
plumbing.[2][3] More importantly, its low biodegradability and high bioaccumulation potential
mean it can persist in the environment and harm aquatic organisms if it enters waterways.[1]

[4]

e Segregate Your Waste: Never mix (-)-alpha-Tocopherol waste with other waste streams
unless explicitly part of a reaction quench and disposal protocol.[1] It is incompatible with
strong oxidizing agents, strong acids, and bases, which can lead to hazardous reactions or
degradation.[2][4]
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e Incineration is the Preferred Method: The most common and environmentally sound method
for disposing of pure or lightly contaminated (-)-alpha-Tocopherol is through incineration by
a licensed hazardous waste disposal company. Its combustible nature makes this an
effective destruction method.

» Follow Local Regulations: All waste disposal must adhere to local, state, and federal
regulations.[1][4] Always consult your institution's Environmental Health & Safety (EHS)
department for specific guidance.[5][6]

Disposal Decision Workflow

The correct disposal path for (-)-alpha-Tocopherol depends on its form and whether it has
been contaminated. This decision tree provides a logical workflow for classifying and handling
your waste stream.
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Waste Identification

Identify (-)-alpha-Tocopherol Waste Stream
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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